Cas no 887625-64-1 (3-(2-bromo-1,3-thiazol-4-yl)benzonitrile)

• Product Name: 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile
• CAS No: 887625-64-1
• MF: C₁₀H₅BrN₂S
• MW: 265.129099607468
• MDL: MFCD26059716
• CID: 1929866
• PubChem ID: 68777808
• Update Time: 2025-06-08

3-(2-bromo-1,3-thiazol-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(2-bromo-4-thiazolyl)-
• 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile
• EN300-3299397
• AKOS030222157
• VZAVVCOLFVDVKK-UHFFFAOYSA-N
• F53399
• SCHEMBL3765637
• 887625-64-1

• MDL： MFCD26059716
• Inchi： 1S/C10H5BrN2S/c11-10-13-9(6-14-10)8-3-1-2-7(4-8)5-12/h1-4,6H
• InChI Key： VZAVVCOLFVDVKK-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 263.93568Da
• Monoisotopic Mass: 263.93568Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile

Introduction to 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile (CAS No. 887625-64-1)

3-(2-bromo-1,3-thiazol-4-yl)benzonitrile, identified by the chemical abstracts service number 887625-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzonitrile class, characterized by the presence of a cyano group (-CN) attached to a benzene ring. The structural framework of 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile incorporates a brominated thiazole moiety, which introduces unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The thiazole ring in this molecule is a heterocyclic structure containing sulfur and nitrogen atoms, which is known for its broad biological activity. Thiazole derivatives have been extensively studied due to their role as pharmacophores in various therapeutic agents. The introduction of a bromo substituent at the 2-position of the thiazole ring further modulates the reactivity and binding affinity of the compound, making it an attractive candidate for further chemical modifications.

The benzonitrile moiety contributes to the compound's polarity and potential interaction with biological targets. Benzonitriles have been reported to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural features in 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile suggests that it may possess promising pharmacological effects.

In recent years, there has been growing interest in exploring novel derivatives of thiazole and benzonitrile for their potential therapeutic applications. Several studies have highlighted the importance of these scaffolds in developing new drugs targeting various diseases. For instance, research has demonstrated that thiazole-based compounds can inhibit enzymes involved in cancer progression and inflammation. Similarly, benzonitrile derivatives have shown efficacy in treating neurological disorders and infectious diseases.

The brominated thiazole-benzonitrile hybrid represented by 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile (CAS No. 887625-64-1) is particularly noteworthy due to its unique structural features. The bromine atom at the 2-position of the thiazole ring can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space for drug discovery.

Recent advancements in medicinal chemistry have emphasized the use of structure-based drug design approaches. Computational methods, such as molecular docking and virtual screening, have been employed to identify potential hits from large compound libraries. Compounds like 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile are often prioritized for further investigation due to their unique structural motifs and predicted binding affinities.

One notable area of research involving thiazole-benzonitrile hybrids is their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in cancerous cells. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The presence of both thiazole and benzonitrile moieties in 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile makes it a promising candidate for this application.

Another emerging field where this compound may find utility is in antimicrobial research. With increasing concerns about antibiotic resistance, there is a need for novel antimicrobial agents with unique mechanisms of action. Thiazole derivatives have been reported to exhibit antibacterial and antifungal properties by interfering with essential microbial processes. The incorporation of a benzonitrile group may enhance these effects by improving cell membrane permeability or inhibiting key metabolic pathways.

The synthesis of 3-(2-bromo-1,3-thiazol-4-yl)benzonitrile (CAS No. 887625-64-1) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated thiazoles followed by cyanation reactions to introduce the benzonitrile moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In conclusion,3-(2-bromo-1,3-thiazol-4-ybieten) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for thiazole-benzonitrile hybrids,88762564 64 - 11 will likely remain at the forefront of drug discovery efforts.